Methyl 3-(4-nitrophenoxy)thiophene-2-carboxylate
Overview
Description
Methyl 3-(4-nitrophenoxy)thiophene-2-carboxylate, also known as this compound, is a useful research compound. Its molecular formula is C12H9NO5S and its molecular weight is 279.27 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis of Thienopyrimidines : Ethyl 2-amino-4-methyl-5-(4-nitrophenoxy)thiophene-3-carboxylate, a closely related compound, is a versatile precursor for synthesizing novel polyfunctionally substituted thienopyrimidines and related fused systems (Aly & Behalo, 2010).
Production of Mono- and Di-Alkyl Ethers : A study presents a new route to produce high-yield mono- and di-alkyl ethers of thiotetronic and α-halogenothiotetronic acids from methyl 3-hydroxythiophene-2-carboxylate (Corral & Lissavetzky, 1984).
Synthesis of o-Dimethylene Thiophene Precursors : A facile synthesis method for 3-substituted methyl 4,6-dihydrothieno[3,4-b]thiophene-carboxylate 5,5-dioxides from 3-(phenylthio)-4-acyl-3-sulfolenes provides stable precursors for o-dimethylene thiophene (Tso, Tsay, & Li, 1995).
Potential in Antiarthritis Agents and Shellac Components : Research demonstrates the potential for creating long-chain esters with remote hydroxyl and carboxyl groups, which are useful for antiarthritis agents, shellac components, and spore germination inhibitors (Yang et al., 2000).
Study on Mutagenic Effects : The study of 3-methyl-4-nitrophenol, a structurally similar compound, reveals its mutagenic effect on mouse somatic cells, indicating potential implications in toxicology (Nehéz et al., 1985).
Chemical Shifts in Substituted Thiophenecarboxylates : Substituted 3-thiophenecarboxylates show significant chemical shifts influenced by various factors such as carbonyl conformation and intramolecular hydrogen bonding (Satonaka, 1983).
Synthesis of Azo-Dyes : A study on the synthesis of azo-dyes based on thiophendiazonium salts demonstrates how the structure of synthesized azo-dyes and the position of the azo-group in the thiophene ring significantly affect their color and light absorption properties (Barabash et al., 2020).
Safety and Hazards
Properties
IUPAC Name |
methyl 3-(4-nitrophenoxy)thiophene-2-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H9NO5S/c1-17-12(14)11-10(6-7-19-11)18-9-4-2-8(3-5-9)13(15)16/h2-7H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RFBDROODMZKCQG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=C(C=CS1)OC2=CC=C(C=C2)[N+](=O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H9NO5S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60384570 | |
Record name | methyl 3-(4-nitrophenoxy)thiophene-2-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60384570 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
279.27 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
103790-37-0 | |
Record name | methyl 3-(4-nitrophenoxy)thiophene-2-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60384570 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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